![molecular formula C22H23N3O B306764 N'-(4-isopropylbenzylidene)-2,6-dimethyl-3-quinolinecarbohydrazide](/img/structure/B306764.png)
N'-(4-isopropylbenzylidene)-2,6-dimethyl-3-quinolinecarbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-isopropylbenzylidene)-2,6-dimethyl-3-quinolinecarbohydrazide, also known as IQG-607, is a novel compound that has been synthesized and studied for its potential uses in scientific research.
Mechanism of Action
The exact mechanism of action of N'-(4-isopropylbenzylidene)-2,6-dimethyl-3-quinolinecarbohydrazide is not fully understood, but it is believed to act through multiple pathways. In cancer cells, this compound has been shown to inhibit the activity of various enzymes involved in cell growth and division, leading to cell cycle arrest and apoptosis. In neuroscience, this compound has been shown to activate various signaling pathways involved in neuroprotection and cognitive function. In infectious diseases, this compound has been shown to disrupt bacterial cell membranes and inhibit bacterial growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different systems. In cancer cells, this compound has been shown to decrease the expression of various oncogenes and increase the expression of tumor suppressor genes. In neuroscience, this compound has been shown to increase the levels of various neurotransmitters and enhance synaptic plasticity. In infectious diseases, this compound has been shown to disrupt bacterial cell membranes and inhibit bacterial growth.
Advantages and Limitations for Lab Experiments
N'-(4-isopropylbenzylidene)-2,6-dimethyl-3-quinolinecarbohydrazide has several advantages for lab experiments, including its high potency and selectivity, as well as its ability to cross the blood-brain barrier. However, this compound also has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for N'-(4-isopropylbenzylidene)-2,6-dimethyl-3-quinolinecarbohydrazide research, including the development of new derivatives with improved pharmacological properties, the investigation of its potential uses in other scientific research fields, and the optimization of its synthesis method. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.
Synthesis Methods
N'-(4-isopropylbenzylidene)-2,6-dimethyl-3-quinolinecarbohydrazide is synthesized through a multi-step process that involves the reaction of 4-isopropylbenzaldehyde with 2,6-dimethylquinoline-3-carbohydrazide in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N'-(4-isopropylbenzylidene)-2,6-dimethyl-3-quinolinecarbohydrazide has been studied for its potential uses in various scientific research fields such as cancer research, neuroscience, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In neuroscience, this compound has been shown to have neuroprotective effects and enhance cognitive function, making it a potential candidate for the treatment of neurodegenerative diseases. In infectious diseases, this compound has been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.
properties
Molecular Formula |
C22H23N3O |
---|---|
Molecular Weight |
345.4 g/mol |
IUPAC Name |
2,6-dimethyl-N-[(E)-(4-propan-2-ylphenyl)methylideneamino]quinoline-3-carboxamide |
InChI |
InChI=1S/C22H23N3O/c1-14(2)18-8-6-17(7-9-18)13-23-25-22(26)20-12-19-11-15(3)5-10-21(19)24-16(20)4/h5-14H,1-4H3,(H,25,26)/b23-13+ |
InChI Key |
PSOMRKQUKLNWLS-YDZHTSKRSA-N |
Isomeric SMILES |
CC1=CC2=CC(=C(N=C2C=C1)C)C(=O)N/N=C/C3=CC=C(C=C3)C(C)C |
SMILES |
CC1=CC2=CC(=C(N=C2C=C1)C)C(=O)NN=CC3=CC=C(C=C3)C(C)C |
Canonical SMILES |
CC1=CC2=CC(=C(N=C2C=C1)C)C(=O)NN=CC3=CC=C(C=C3)C(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.